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Compound of Interest

Compound Name: (R)-Linezolid-d3

Cat. No.: B196450 Get Quote

An in-depth guide to the solubility and storage of (R)-Linezolid-d3, a deuterated analog of the

antibiotic Linezolid. This document provides essential technical information for researchers,

scientists, and professionals in drug development to ensure the proper handling, storage, and

application of this compound in experimental settings.

Solubility Profile
(R)-Linezolid-d3, the deuterated form of Linezolid, exhibits solubility in various organic

solvents, which is a critical consideration for its use in research and development. The solubility

of its non-deuterated counterpart, Linezolid, has been more extensively studied and provides a

strong basis for understanding the solubility characteristics of the deuterated form.

Qualitative Solubility:

(R)-Linezolid-d3 is soluble in polar organic solvents. This is influenced by the presence of

functional groups such as the amide and morpholino moieties which can engage in hydrogen

bonding.[1] The fluorine atom can also impact its solubility in organic versus aqueous

environments.[1]

Quantitative Solubility Data:

The following tables summarize the available quantitative solubility data for (R)-Linezolid-d3
and its non-deuterated form, Linezolid.
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Table 1: Solubility of (R)-Linezolid-d3 in Organic Solvents[2]

Solvent Solubility Molar Concentration (mM)

Dimethyl Sulfoxide (DMSO) ≥ 20 mg/mL 58.76

Dimethylformamide (DMF) ≥ 10 mg/mL 29.38

Note: The "≥" symbol indicates that the substance is soluble at this concentration, but the

saturation point was not determined. It is recommended to use newly opened, hygroscopic

DMSO for the best results.[2]

Table 2: Solubility of Linezolid in Various Solvents[3][4][5]
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Solvent Solubility Temperature pH

Ethanol ~1 mg/mL Not Specified Not Applicable

Dimethyl Sulfoxide

(DMSO)
~20 mg/mL Not Specified Not Applicable

Dimethylformamide

(DMF)
~30 mg/mL Not Specified Not Applicable

Phosphate Buffered

Saline (PBS)
~0.1 mg/mL Not Specified 7.2

Water 3.0 mg/mL Not Specified Not Applicable

Water
Varies with

temperature
283.15 K - 318.15 K Not Applicable

Methanol
Varies with

temperature
283.15 K - 318.15 K Not Applicable

Ethanol
Varies with

temperature
283.15 K - 318.15 K Not Applicable

1-Propanol
Varies with

temperature
283.15 K - 318.15 K Not Applicable

2-Propanol
Varies with

temperature
283.15 K - 318.15 K Not Applicable

Note: The solubility of Linezolid Form II was found to increase with rising temperature in water,

methanol, ethanol, 1-propanol, and 2-propanol.[4]

Storage and Stability
Proper storage of (R)-Linezolid-d3 is crucial to maintain its integrity and stability for

experimental use.

Recommended Storage Conditions:
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The following table outlines the recommended storage conditions for (R)-Linezolid-d3 in both

solid and solution forms.

Table 3: Recommended Storage Conditions for (R)-Linezolid-d3[2][6][7]

Form Storage Temperature Duration

Powder -20°C 3 years

In Solvent -80°C 6 months

In Solvent -20°C 1 month

Note: For shipping, (R)-Linezolid-d3 is typically transported at room temperature in the

continental US, though this may vary for other locations.[2]

Stability Profile and Degradation:

Linezolid, and by extension (R)-Linezolid-d3, is susceptible to degradation under certain

conditions. Forced degradation studies have shown that it is labile in acidic, basic, and

oxidative environments.[8][9] However, it demonstrates relative stability against hydrolysis in

water, as well as thermal and photolytic stress.[8][9]

Under alkaline and neutral stress, the primary degradation product results from the hydrolysis

of the phenylmorpholine ring.[8] Acid-catalyzed hydrolysis leads to the cleavage of the same

ring, forming a different degradation product.[8] Oxidative stress results in the formation of an

amine oxide.[9]

A stability study of Linezolid in various intravenous fluids (sodium lactate, 0.9% sodium

chloride, and 5% and 10% glucose solutions) showed that it maintained over 95% of its initial

concentration for 34 days at 25°C.[10][11] The compound is least stable at high pH values and

elevated temperatures.[10][11]

Experimental Protocols
Protocol for Determining Equilibrium Solubility (Shake-Flask Method):
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The shake-flask method is a widely accepted and reliable technique for determining the

equilibrium solubility of a compound.[12][13]

Preparation: Add an excess amount of (R)-Linezolid-d3 solid to a series of vials, each

containing a known volume of the desired solvent.

Equilibration: Seal the vials and place them in a mechanical agitator (e.g., an orbital shaker)

set to a constant temperature. Agitate the samples for a predetermined period (e.g., 24-72

hours) to allow the system to reach equilibrium. It is recommended to sample at multiple time

points (e.g., 2, 4, 8, 24, 48, and 72 hours) to ensure that equilibrium has been reached,

which is indicated by a plateau in the concentration.[12]

Phase Separation: After agitation, allow the vials to stand undisturbed for a sufficient time to

allow the undissolved solid to sediment. Alternatively, the saturated solution can be

separated from the excess solid by centrifugation or filtration.

Analysis: Carefully withdraw an aliquot of the clear supernatant. Dilute the sample as

necessary and analyze the concentration of dissolved (R)-Linezolid-d3 using a validated

analytical method, such as High-Performance Liquid Chromatography (HPLC).[13]

Visualizations
Logical Relationship for (R)-Linezolid-d3 Storage:
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Logical Flow for (R)-Linezolid-d3 Storage
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Caption: Recommended storage conditions for (R)-Linezolid-d3.

Experimental Workflow for Solubility Determination:
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Workflow for Solubility Determination
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Caption: Shake-flask method for solubility determination.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b196450?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b196450?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Degradation Pathway of Linezolid:

Linezolid Degradation Pathways
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Caption: Degradation pathways of Linezolid under stress.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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